Ibuprofen Methocarbamol Ester
Ibuprofen Methocarbamol Ester
Ibuprofen Methocarbamol Ester is the condensation product of Ibuprofen and methocarbamol. Various studies have been done to investigate the ability of Ibuprofen Methocarbamol Ester as an both antiinflammatory and muscle relaxant.
Brand Name:
Vulcanchem
CAS No.:
111632-17-8
VCID:
VC0114933
InChI:
InChI=1S/C24H31NO6/c1-16(2)13-18-9-11-19(12-10-18)17(3)23(26)31-20(15-30-24(25)27)14-29-22-8-6-5-7-21(22)28-4/h5-12,16-17,20H,13-15H2,1-4H3,(H2,25,27)
SMILES:
CC(C)CC1=CC=C(C=C1)C(C)C(=O)OC(COC2=CC=CC=C2OC)COC(=O)N
Molecular Formula:
C24H31NO6
Molecular Weight:
429.513
Ibuprofen Methocarbamol Ester
CAS No.: 111632-17-8
Cat. No.: VC0114933
Molecular Formula: C24H31NO6
Molecular Weight: 429.513
* For research use only. Not for human or veterinary use.
Specification
| Description | Ibuprofen Methocarbamol Ester is the condensation product of Ibuprofen and methocarbamol. Various studies have been done to investigate the ability of Ibuprofen Methocarbamol Ester as an both antiinflammatory and muscle relaxant. |
|---|---|
| CAS No. | 111632-17-8 |
| Molecular Formula | C24H31NO6 |
| Molecular Weight | 429.513 |
| IUPAC Name | [1-carbamoyloxy-3-(2-methoxyphenoxy)propan-2-yl] 2-[4-(2-methylpropyl)phenyl]propanoate |
| Standard InChI | InChI=1S/C24H31NO6/c1-16(2)13-18-9-11-19(12-10-18)17(3)23(26)31-20(15-30-24(25)27)14-29-22-8-6-5-7-21(22)28-4/h5-12,16-17,20H,13-15H2,1-4H3,(H2,25,27) |
| Standard InChI Key | DAMPDGWOAVJJEN-UHFFFAOYSA-N |
| SMILES | CC(C)CC1=CC=C(C=C1)C(C)C(=O)OC(COC2=CC=CC=C2OC)COC(=O)N |
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